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Cat. No.: B051932 Get Quote

An In-depth Technical Guide to Diethyl
Butylmalonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of diethyl butylmalonate, a significant intermediate in organic synthesis.

Chemical Identity and Structure
Diethyl butylmalonate is a diester of butylmalonic acid. Its structure is characterized by a

central malonate core substituted with a butyl group.

IUPAC Name: diethyl 2-butylpropanedioate[1][2][3]

Molecular Formula: C₁₁H₂₀O₄[1][2][3][4]

SMILES: CCCCC(C(=O)OCC)C(=O)OCC[1][2][5]

InChI: 1S/C11H20O4/c1-4-7-8-9(10(12)14-5-2)11(13)15-6-3/h9H,4-8H2,1-3H3[1][2][3][5]

InChIKey: RPNFNBGRHCUORR-UHFFFAOYSA-N[1][2][3][5]
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Diethyl butylmalonate is a clear, colorless liquid at room temperature.[4][6] Its key physical

and chemical properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 216.27 g/mol [2][3][4][5]

Boiling Point 235-240 °C [2][4][5][6]

Melting Point -119 °C [2]

Density 0.983 g/mL at 25 °C [4][5][6]

Flash Point 93 °C / 201 °F [4][7]

Refractive Index n20/D 1.422 [4][5][6]

Water Solubility 330 mg/L at 20 °C [4]

Appearance Clear colourless liquid [2][4]

CAS Number 133-08-4 [1][2][3][4]

Synthesis of Diethyl Butylmalonate
A common and well-documented method for the synthesis of diethyl butylmalonate is the

alkylation of diethyl malonate.[4][8] This process involves the reaction of diethyl malonate with

a base, typically sodium ethoxide, to form a carbanion, which then undergoes nucleophilic

substitution with a butyl halide, such as chlorobutane or bromobutane.[4][6]

This protocol is a generalized procedure based on common laboratory practices for malonic

ester synthesis.

Materials:

Diethyl malonate

Sodium metal

Absolute ethanol
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n-Butyl bromide (or n-butyl chloride)

Benzene (or other suitable organic solvent)

10% Sulfuric acid solution

Saturated sodium thiosulfate solution

Anhydrous magnesium sulfate

Procedure:

Preparation of Sodium Ethoxide: In a round-bottomed flask equipped with a reflux condenser

and a dropping funnel, dissolve clean sodium metal in absolute ethanol to prepare a solution

of sodium ethoxide.[9]

Formation of the Malonate Enolate: To the sodium ethoxide solution, add diethyl malonate

dropwise with stirring. The ethoxide acts as a base, deprotonating the α-carbon of the diethyl

malonate to form the nucleophilic enolate.[9]

Alkylation: Add n-butyl bromide (or chloride) to the reaction mixture. The malonate enolate

will act as a nucleophile, attacking the butyl halide in an SN2 reaction to form diethyl
butylmalonate.[9] Heat the reaction mixture at reflux until the solution is neutral to moist

litmus paper.

Work-up and Purification:

Distill off the excess ethanol.

Add water to the residue and separate the organic layer.

Wash the organic layer with water, followed by a dilute acid (e.g., 10% H₂SO₄), and then a

solution of sodium thiosulfate if an alkyl iodide was used.[10]

Dry the organic layer over anhydrous magnesium sulfate.

The crude product is then purified by vacuum distillation to yield pure diethyl
butylmalonate.[10]
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Caption: Synthesis pathway of Diethyl Butylmalonate.

Applications in Research and Development
Diethyl butylmalonate is a versatile intermediate in organic synthesis. Its primary application

lies in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[4]

[8]

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various

pharmaceutical compounds. For instance, it is used as a reagent in the synthesis of 2,5-

dihydropyrrole formyl hydroxyamino derivatives, which act as peptide deformylase inhibitors

and have potential applications as antibacterial agents against drug-resistant bacteria.[2][4]

[6]
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Carbon-Carbon Bond Formation: The reactivity of the α-carbon makes diethyl
butylmalonate a valuable tool for forming new carbon-carbon bonds, a fundamental process

in the construction of complex organic molecules.[8]

Synthesis of Carboxylic Acids: Through hydrolysis and subsequent decarboxylation, diethyl
butylmalonate can be converted into hexanoic acid.

Safety and Handling
Diethyl butylmalonate is a combustible liquid and should be handled with appropriate safety

precautions.[7][11][12]

Handling: Avoid contact with skin and eyes.[13] Use in a well-ventilated area and keep away

from open flames, hot surfaces, and sources of ignition.[7][14]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][11]

Incompatible Materials: Avoid contact with strong acids, bases, and oxidizing agents.[7][14]

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water.[7][12] If

inhaled, move to fresh air.[7][12] If ingested, rinse mouth with water.[7][11] Seek medical

attention if symptoms persist.[7][12]

This guide provides a foundational understanding of diethyl butylmalonate for professionals in

research and drug development. For more detailed information, consulting the cited references

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

